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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tert-Butyl phenyl carbonate, a versatile
reagent with significant applications in organic synthesis, materials science, and
pharmaceutical development. The document details its chemical and physical properties,
experimental protocols for its synthesis and analysis, and its role in various chemical

processes.

Core Chemical and Physical Properties

tert-Butyl phenyl carbonate is a key reagent in organic synthesis, valued for its role in
producing polycarbonate resins and as a protecting group in pharmaceutical manufacturing.[1]
Its stability and low volatility make it suitable for applications in coatings and adhesives.[1]

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Source
Molecular Formula C11H140s3 [1112][3]
Molecular Weight 194.23 g/mol [11[31[41[5]
CAS Number 6627-89-0 [2][3]
Appearance Colorless to light yellow liquid [1]
Density 1.05 g/mL at 20 °C [1][6][7]
Boiling Point 83 °C at 0.6 mmHg [11161[7]
Refractive Index n20/D 1.48 [1]
Flash Point 101.0 °C (213.8 °F) - closed 7]
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Key Applications and Logical Relationships

tert-Butyl phenyl carbonate's utility spans several scientific and industrial domains. Its
primary applications include serving as a monomer for polycarbonate plastics, acting as a
protecting group in complex pharmaceutical syntheses, and enhancing the durability of
coatings and adhesives.[1] It is particularly noted for its use in the mono-Boc protection of
diamines and in the synthesis of 2-nitroindoles.[6][7]
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Key applications of tert-Butyl phenyl carbonate.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of tert-Butyl phenyl carbonate are
crucial for its effective application in research and development.

This protocol describes the preparation of tert-Butyl phenyl carbonate from tert-butanol and
phenyl chloroformate.

Materials:

o tert-butanol (3.35 moles)

Quinoline (3.33 moles)

Phenyl chloroformate (3.32 moles)

Dichloromethane (methylene dichloride)

Water

5% Hydrochloric acid

Anhydrous magnesium sulfate
Procedure:

¢ In a 2-liter round-bottomed flask equipped with a thermometer, dropping funnel, and
mechanical stirrer, combine tert-butanol, quinoline, and 500 ml of dichloromethane.[8]

 Stir the solution while adding phenyl chloroformate dropwise over approximately 4 hours.[8]
Maintain the reaction temperature between 28-31°C by cooling the flask as necessary.[8][9]

¢ Allow the solution to stand at room temperature overnight.[8][9]

» Add sufficient water to dissolve the precipitated quinoline hydrochloride.[9]
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Separate the organic layer and wash it sequentially with two portions of water and then three
to four times with 5% hydrochloric acid.[9]

Dry the organic solution over anhydrous magnesium sulfate.[8][9]
Remove the solvent by distillation.[8][9]

Distill the crude residue in a Claisen flask under vacuum (e.g., 0.5 mm) to yield pure tert-
Butyl phenyl carbonate, which boils at 74-78°C.[8][9] The reported yield is approximately
71-76%.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://prepchem.com/synthesis-of-tert-butyl-phenyl-carbonate/
https://orgsyn.org/demo.aspx?prep=cv5p0166
https://prepchem.com/synthesis-of-tert-butyl-phenyl-carbonate/
https://orgsyn.org/demo.aspx?prep=cv5p0166
https://prepchem.com/synthesis-of-tert-butyl-phenyl-carbonate/
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://www.benchchem.com/product/b128739?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv5p0166
https://prepchem.com/synthesis-of-tert-butyl-phenyl-carbonate/
https://orgsyn.org/demo.aspx?prep=cv5p0166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Mix tert-butanol, quinoline,
& dichloromethane

2. Add phenyl chloroformate

(28-31°C, 4h)

3. Stir overnight
at room temperature

'

4. Aqueous Workup:
- Add water
- Wash with HCI

:

5. Dry organic layer
(Magnesium Sulfate)

6. Remove solvent
(Distillation)

7. Purify by vacuum distillation
(0.5 mm, 74-78°C)

@-Butyl Phenyl C@

Click to download full resolution via product page

Workflow for the synthesis of tert-Butyl phenyl carbonate.
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tert-Butyl phenyl carbonate can be analyzed using reverse-phase High-Performance Liquid
Chromatography (HPLC).[3]

Method:
e Column: Newcrom R1 HPLC column.[3]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[3] For Mass
Spectrometry (MS) compatible applications, formic acid should be substituted for phosphoric
acid.[3]

o Application: This method is scalable and can be used for preparative separation to isolate
impurities and is also suitable for pharmacokinetic studies.[3]

Role in Drug Development: A Signaling Pathway
Context

In drug development, tert-Butyl phenyl carbonate is used in the synthesis of small molecule
inhibitors that target key enzymes.[5] For instance, it is a reagent in the preparation of inhibitors
for acetyl-CoA carboxylase (ACC), an enzyme critical in the biosynthesis of long-chain fatty
acids.[5] ACC catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, a
rate-limiting step in fatty acid synthesis.
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Inhibition of the fatty acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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